Cas no 388623-23-2 (Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-)
388623-23-2 structure
Product Name:Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
CAS No:388623-23-2
MF:C8H11NO2
MW:153.178442239761
CID:298914
PubChem ID:3765616
Update Time:2025-04-19
Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl-
- Cyclopropanecarboxylic acid, 3-(cyanomethyl)-2,2-dimethyl- (9CI)
- 3-(cyanomethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 388623-23-2
- DTXSID00396112
-
- Inchi: 1S/C8H11NO2/c1-8(2)5(3-4-9)6(8)7(10)11/h5-6H,3H2,1-2H3,(H,10,11)
- InChI Key: GJFKJJHIMUUNAV-UHFFFAOYSA-N
- SMILES: OC(C1C(CC#N)C1(C)C)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Cyclopropanecarboxylicacid, 3-(cyanomethyl)-2,2-dimethyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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